Cas no 353269-02-0 (Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate)

Methyl 5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylate is a heterocyclic ester compound featuring a fused cyclopentathiophene core. Its structure combines the aromaticity of thiophene with the versatility of a cyclopentane ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The methyl ester group enhances its reactivity, facilitating further derivatization through hydrolysis or transesterification. This compound is particularly useful in the development of conjugated systems and materials with optoelectronic properties. Its stability and well-defined reactivity profile make it suitable for use in controlled synthetic pathways, including cross-coupling reactions and cyclization processes. The product is typically supplied with high purity to ensure consistent performance in research and industrial applications.

Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate structure

353269-02-0 structure

Product Name:Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate

CAS No:353269-02-0

MF:C₉H₁₀O₂S

MW:182.239501476288

MDL:MFCD01927210

CID:850479

PubChem ID:5061470

Update Time:2025-06-07

Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
- 4H-cyclopenta[b]thiophene-2-carboxylic acid, 5,6-dihydro-, methyl ester
- 5,6-Dihydro-2-(methoxycarbonyl)-4H-cyclopenta[b]thiophene
- methyl 4,5,6-trihydrocyclopenta[2,1-d]thiophene-2-carboxylate
- Z16210453
- J-522427
- EN300-3482727
- MFCD01927210
- E10095
- methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate
- Enamine_002998
- methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate, AldrichCPR
- MFMSWHJIFIRYNO-UHFFFAOYSA-N
- 353269-02-0
- AKOS000348984
- SCHEMBL15407033
- DTXSID80407912
- Methyl5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
- CS-0211345
- AI-942/13331188
- FA-0889
- HMS1402I06
- STK437002
- Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate
- MDL： MFCD01927210
- Inchi： 1S/C9H10O2S/c1-11-9(10)8-5-6-3-2-4-7(6)12-8/h5H,2-4H2,1H3
- InChI Key： MFMSWHJIFIRYNO-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC2=C1CCC2

Computed Properties

Exact Mass: 182.04015073g/mol
Monoisotopic Mass: 182.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 54.5Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 60-62
Boiling Point: 311.9±42.0 °C at 760 mmHg
Flash Point: 142.4±27.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5,6-Dihydro-4H-cyclopentaBthiophene-2-carboxylate Pricemore >>

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